Cas no 1573-40-6 (Kaurane)
Kaurane structure
Product Name:Kaurane
Kaurane Chemical and Physical Properties
Names and Identifiers
-
- Kaurane
- (16S)-Kaurane
- (2R,4aR,4bR,8aR,10aR,12S)-Dodecahydro-4b,8,8,12-tetramethyl-1H-2,10a-ethanophenanthrene
- [2R-(2a,4aa,4bb,8aa,10aa,12S*)]-Dodecahydro-4b,8,8,12-tetramethyl-1H-2,10a-ethanophenanthrene
- 1H-2,10a-Ethanophenanthrene, dodecahydro-4b,8,8,12-tetramethyl-,(2R,4aR,4bR,8aR,10aR,12S)-
- 1H-2,10a-Ethanophenanthrene, kauranederiv.
- 1H-2,10a-Ethanophenanthrene,dodecahydro-4b,8,8,12-tetramethyl- (6CI)
- ent-Kaurane
- CHEBI:36540
- Q27116877
- (1R,4R,9R,10R,13R,14S)-5,5,9,14-tetramethyltetracyclo[11.2.1.01,10.04,9]hexadecane
- 1573-40-6
- CHEMBL2042144
-
- Inchi: 1S/C20H34/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h14-17H,5-13H2,1-4H3/t14-,15+,16+,17-,19+,20+/m0/s1
- InChI Key: IVZWRQBQDVHDNG-KUIXFMFUSA-N
- SMILES: [C@]123CC[C@@H]4C(C)(C)CCC[C@@]4(C)[C@@H]1CC[C@@H]([C@@H](C)C2)C3
Computed Properties
- Exact Mass: 274.26622
- Monoisotopic Mass: 274.266051085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Kaurane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
1573-40-6 (Kaurane) Related Products
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